2-(2-Amino-1,3-thiazol-4-yl)ethanol hydrochloride

• IUPAC Name: 2-(2-amino-1,3-thiazol-4-yl)ethanol;hydrochloride
• InChI: InChI=1S/C5H8N2OS.ClH/c6-5-7-4(1-2-8)3-9-5;/h3,8H,1-2H2,(H2,6,7);1H
• InChI Key: QTVRSIFTUJIXJL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)N)CCO.Cl
• Molecular Formula: C5H9ClN2OS
• Molecular Weight: 180.66 g/mol
• CAS No.: 1609407-94-4

Description

2-(2-Amino-1,3-thiazol-4-yl)ethanol hydrochloride, also known as 2-(2-Aminothiazol-4-yl)acetic acid hydrochloride, is a chemical compound with the molecular formula C5H7ClN2O2S and a molecular weight of 194.6393. It is used in the production of cefotiam.

Synthesis Analysis

The synthesis of a new series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for enzyme inhibition study along with cytotoxic behavior. Ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate was converted to corresponding acid hydrazide by hydrazine hydrate in ethanol. The reflux of acid hydrazide with carbon disulfide resulted in 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol.

Molecular Structure Analysis

The 2-amino-1,3-thiazol-4-yl heterocycle was characterized by two signals at δ 6.99 (br.s, 2H, –NH2), and 6.38 (s, 1H, H-5). A signal at δ 4.03 (br.s, 2H, CH2-6) was assignable to a methylene group connecting the two heterocycles in the molecule.

Chemical Reactions Analysis

Different electrophiles were synthesized by the reaction of respective anilines (one in each reaction) and 2-bromoacetylbromide in an aqueous medium. The targeted bi-heterocyclic compounds were synthesized by stirring nucleophilic 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol with different acetamides electrophiles (one after another), in DMF using LiH as base and activator.

Scientific Research Applications

1. Applications in Enzyme Inhibition and Cytotoxicity

A series of S-substituted acetamides derivatives of 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol were synthesized and evaluated for enzyme inhibition activity and cytotoxic behavior. These compounds demonstrated potent inhibitory potential against the α-glucosidase enzyme, suggesting potential applications as anti-diabetic agents. Additionally, their cytotoxic behavior against brine shrimps was analyzed, indicating potential for further pharmacological exploration (Abbasi et al., 2020).

2. Utilization in Anticancer Studies

Compounds derived from 2-aminothiazoles have shown promising results in anticancer studies. Specifically, 2-(4-amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-R-benzylthiazol-2-yl)-acetamides exhibited significant activity against various cancer cell lines, including melanoma and breast cancer (Ostapiuk et al., 2015).

3. Antimicrobial Activity

Newly synthesized compounds featuring 2-aminothiazole structures, such as 1-(4-methyl-2-aryl-1,3-thiazol-5-yl)-2-(4-aryl-1,2,3-triazol-1-yl)ethanol, were screened for their antimicrobial properties. Several derivatives demonstrated promising antifungal activity against specific fungi strains, indicating potential utility in addressing microbial infections (Jagadale et al., 2020).

4. Potential in Angiotensin II Receptor Antagonism

A study aimed at identifying potential antihypertensive and cardiotropic drugs highlighted the synthesis of 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines. These compounds demonstrated a high affinity to the angiotensin II receptor, with some showing promising antihypertensive effects, suggesting potential therapeutic applications (Drapak et al., 2019).

Mechanism of Action

Target of Action

Thiazole derivatives have been known to interact with various targets such as topoisomerase ii and COX-1 .

Mode of Action

Thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death . Some thiazole derivatives have also shown weak COX-1 inhibitory activity .

Biochemical Pathways

Thiazole derivatives have been associated with the inhibition of the enzyme α-glucosidase , which plays a crucial role in carbohydrate metabolism.

Result of Action

Thiazole derivatives have shown significant analgesic and anti-inflammatory activities .

Future Directions

The 2-aminothiazole scaffold is one of the characteristic structures in drug development as this essential revelation has several biological activities abiding it to act as an anticancer, antioxidant, antimicrobial and anti-inflammatory agent, among other things. Therefore, there is a potential for future research and development in this area.

Biochemical Analysis

Biochemical Properties

2-(2-Amino-1,3-thiazol-4-yl)ethanol hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their catalytic functions .

Cellular Effects

The effects of this compound on cells are diverse. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of certain genes involved in metabolic processes, leading to changes in cellular function. Additionally, it may impact cell signaling pathways by interacting with specific receptors or signaling molecules .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, such as proteins and nucleic acids, altering their structure and function. This binding can result in enzyme inhibition or activation, depending on the specific interaction. Furthermore, it can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its activity may diminish over time due to degradation. Long-term exposure to the compound can lead to sustained changes in cellular processes, which are important for understanding its potential therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulating enzyme activity or influencing metabolic pathways. At higher doses, it can cause toxic or adverse effects, including cellular damage or disruption of normal physiological functions. Understanding the dosage effects is crucial for determining the therapeutic window and safety profile of the compound .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play key roles in these pathways, potentially affecting metabolic flux and metabolite levels. For instance, it may influence the activity of enzymes involved in the synthesis or degradation of specific metabolites, thereby altering their concentrations within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. These interactions determine the compound’s localization and accumulation in specific cellular compartments. Understanding these processes is essential for elucidating its pharmacokinetics and potential therapeutic applications .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, where it can exert its effects. For example, it may be localized to the nucleus, mitochondria, or other organelles, depending on its interactions with cellular machinery .